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Compound of Interest

Compound Name: Soquinolol

CAS No.: 61563-18-6

Cat. No.: B1682110

Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Chemical Properties of Soquinolol

Introduction
This technical guide provides a comprehensive overview of the chemical properties of

Soquinolol, a quinoline derivative of significant interest in contemporary pharmacological

research. The document is intended to serve as a core resource for researchers, scientists,

and professionals involved in drug development, offering detailed data and methodologies to

support further investigation and application of this compound. The following sections will delve

into the physicochemical characteristics, synthesis and characterization, and the known

mechanism of action of Soquinolol, presenting data in a structured and accessible format.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is

fundamental to its development. These properties influence its absorption, distribution,
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metabolism, and excretion (ADME) profile, as well as its formulation and stability. The key

physicochemical parameters for Soquinolol are summarized in the table below.

Property Value
Experimental
Conditions

Reference

Molecular Weight 129.16 g/mol N/A [1]

pKa 5.14
Aqueous solution, 25

°C
[2]

LogP 2.08
Octanol-water

partition
[1]

Aqueous Solubility 4520 mg/L 25 °C [1]

Melting Point 26-28 °C Standard pressure [2]

Boiling Point 242-243.2 °C Standard pressure

Appearance

Colorless oily liquid;

hygroscopic platelets

when solid

Room Temperature

Table 1: Physicochemical Properties of Soquinolol

Experimental Protocols
The accurate determination of the chemical properties of Soquinolol relies on robust and

reproducible experimental protocols. This section details the methodologies for the synthesis,

characterization, and analysis of Soquinolol.

Synthesis of Soquinolol
The synthesis of quinoline derivatives like Soquinolol can be achieved through various

established methods. One common approach is the Bischler-Napieralski reaction.

Protocol: Bischler-Napieralski Synthesis
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Acylation of Phenylethylamine: React 2-phenylethylamine with an appropriate acyl chloride

(e.g., formyl chloride) in the presence of a base to form the corresponding N-acyl-2-

phenylethylamine.

Cyclization: Heat the resulting amide with a dehydrating agent, such as phosphorus

pentoxide in a suitable solvent (e.g., pyridine), to induce cyclization and form a 3,4-

dihydroisoquinoline intermediate.

Dehydrogenation: Oxidize the dihydroisoquinoline intermediate using a catalyst like

palladium or selenium to yield the final isoquinoline-based compound, Soquinolol.

A visual representation of a general synthesis workflow is provided below.

Synthesis Workflow

2-Phenylethylamine +
Acyl Chloride N-Acyl-2-phenylethylamine

Acylation
3,4-Dihydroisoquinoline

Cyclization
(P2O5, heat)

Soquinolol

Dehydrogenation
(Pd or Se)

Click to download full resolution via product page

A general workflow for the synthesis of Soquinolol.

Analytical Characterization
The structural confirmation and purity assessment of synthesized Soquinolol are critical. A

combination of spectroscopic and chromatographic techniques is typically employed.

Protocol: Analytical Methods

High-Performance Liquid Chromatography (HPLC): Utilized for purity assessment and

quantification. A common method involves a reversed-phase C18 column with a mobile

phase consisting of a buffered aqueous solution and an organic solvent like acetonitrile or

methanol. Detection can be performed using UV-Vis or fluorescence detectors.
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Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique provides information

on the molecular weight and fragmentation pattern of Soquinolol, aiding in its structural

elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are essential for the

detailed structural characterization of the molecule.

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

Soquinolol molecule.

The following diagram illustrates a typical analytical workflow for the characterization of

Soquinolol.

Analytical Workflow

Synthesized Soquinolol

HPLC
(Purity & Quantification)

LC-MS
(Molecular Weight)

NMR (1H, 13C)
(Structural Elucidation)

IR Spectroscopy
(Functional Groups)

Characterized Soquinolol

Click to download full resolution via product page

Workflow for the analytical characterization of Soquinolol.

Mechanism of Action and Signaling Pathways
Soquinolol belongs to the quinolone class of compounds, which are known for their

antibacterial activity. The primary mechanism of action for quinolones involves the inhibition of

bacterial DNA synthesis.
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Inhibition of DNA Gyrase and Topoisomerase IV
Quinolones target two essential bacterial enzymes: DNA gyrase (a type II topoisomerase) and

topoisomerase IV.

DNA Gyrase: This enzyme is responsible for introducing negative supercoils into the

bacterial DNA, a process crucial for DNA replication and transcription.

Topoisomerase IV: This enzyme is involved in the decatenation of daughter chromosomes

following DNA replication.

Soquinolol, by binding to these enzymes, stabilizes the enzyme-DNA complex in a state

where the DNA is cleaved. This leads to the accumulation of double-strand breaks in the

bacterial chromosome, ultimately triggering cell death.

The signaling pathway leading to bacterial cell death is illustrated below.
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Mechanism of Action of Soquinolol

Soquinolol
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Double-Strand
DNA Breaks

Accumulation

Bacterial Cell Death

Induction

Click to download full resolution via product page

Signaling pathway of Soquinolol leading to cell death.

Conclusion
This technical guide has provided a detailed overview of the chemical properties of

Soquinolol, including its physicochemical characteristics, methods for its synthesis and

analysis, and its mechanism of action. The structured presentation of data and experimental

protocols is intended to facilitate further research and development of this promising

compound. The provided visualizations offer a clear understanding of the workflows and

signaling pathways associated with Soquinolol. It is anticipated that this guide will serve as a
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valuable resource for the scientific community engaged in the discovery and development of

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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